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Compound of Interest

Compound Name: Ketorolac-d5

Cat. No.: B585921

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the certificate of analysis and
specifications for Ketorolac-d5, a deuterated analog of the non-steroidal anti-inflammatory
drug (NSAID) Ketorolac. Utilized as an internal standard in pharmacokinetic and metabolic
studies, the quality and purity of Ketorolac-d5 are paramount for accurate analytical results.
This document outlines the key specifications, analytical methodologies for characterization,
and a typical quality control workflow.

Ketorolac-d5: Specifications

Ketorolac-d5 is synthesized to be a stable, isotopically labeled internal standard for use in
mass spectrometry-based quantification of Ketorolac.[1][2][3] The following tables summarize
the typical physical and chemical specifications for high-quality Ketorolac-d5.

Table 1: General Specifications

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b585921?utm_src=pdf-interest
https://www.benchchem.com/product/b585921?utm_src=pdf-body
https://www.benchchem.com/product/b585921?utm_src=pdf-body
https://www.benchchem.com/product/b585921?utm_src=pdf-body
https://www.benchchem.com/product/b585921?utm_src=pdf-body
https://bdg.co.nz/products/ketorolac-d5
https://www.caymanchem.com/product/26454/ketorolac-d5
https://www.biomol.com/products/chemicals/lipids/ketorolac-d5-cay26454-500
https://www.benchchem.com/product/b585921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Parameter Specification

Chemical Name

5-(benzoyl-d5)-2,3-dihydro-1H-pyrrolizine-1-

carboxylic acid

Synonyms

(¥)-5-Benzoyl-d5-2,3-dihydro-1H-pyrrolizine-1-

carboxylic Acid; (+)-Ketorolac-d5

CAS Number

1215767-66-0[2][4]

Molecular Formula

C1sHsDsNOs[1][2][4]

Molecular Weight 260.30 g/mol [1][2][4]
Appearance Solid[4]

. Slightly soluble in Chloroform and Methanol[2]
Solubility

[3]

Table 2: Quality and Purity Specifications

Parameter

Specification

Method

Chemical Purity (HPLC)

=298%

HPLC-UV

Isotopic Purity

>99% deuterated forms (d1-
d5)

Mass Spectrometry

Isotopic Enrichment

Report Value

Mass Spectrometry

Identity Conforms to structure 1H-NMR, Mass Spectrometry
Residual Solvents To be reported GC-HS
Impurities To be reported HPLC, LC-MS

Experimental Protocols

The following sections detail the methodologies used to assess the quality and purity of

Ketorolac-d5.
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High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

This method is used to determine the chemical purity of Ketorolac-d5 and to identify and
quantify any non-deuterated Ketorolac or other related impurities. The parameters are based
on established methods for Ketorolac Tromethamine, which can be adapted for Ketorolac-d5.

[SI[6]71[8]
 Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C8 or C18 reversed-phase column (e.g., 4.6 mm x 25 cm, 5 um particle size).[8]

¢ Mobile Phase: A mixture of a buffered aqueous phase (e.g., 0.05 M ammonium phosphate
buffer, pH 3.0) and an organic modifier (e.g., a mixture of methanol and tetrahydrofuran).[5]

e Flow Rate: Typically 1.0 - 1.5 mL/min.[5]
e Column Temperature: 40°C.[5]
e Detection: UV at 313 nm.

o Sample Preparation: A solution of Ketorolac-d5 is prepared in a suitable diluent (e.g., a
mixture of water and tetrahydrofuran) at a concentration of approximately 0.4 mg/mL.[7]

e Procedure: The sample solution is injected into the HPLC system and the chromatogram is
recorded. The area of the Ketorolac-d5 peak is compared to the total area of all peaks to
calculate the chemical purity.

Mass Spectrometry for Isotopic Purity and Enrichment

High-resolution mass spectrometry (HRMS) is employed to confirm the molecular weight and
determine the isotopic purity and enrichment of Ketorolac-d5.[9]

 Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with
an appropriate ionization source (e.g., Electrospray lonization - ESI).

e Procedure: A dilute solution of Ketorolac-d5 is infused into the mass spectrometer. The
mass spectrum is acquired in full scan mode.
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o Data Analysis:

o ldentity Confirmation: The exact mass of the molecular ion ([M+H]* or [M-H]~) is
measured and compared to the theoretical exact mass of CisHsDsNOs.

o Isotopic Purity Calculation: The relative intensities of the ion peaks corresponding to the
deuterated species (d1 to d5) are measured. The isotopic purity is typically reported as the
percentage of the sum of deuterated species relative to all Ketorolac species (including
unlabeled).

o Isotopic Enrichment Calculation: The isotopic enrichment is calculated based on the
relative abundance of each isotopologue (dO, d1, d2, d3, d4, d5). The calculation involves
correcting for the natural abundance of isotopes.[10][11][12] The enrichment at each
deuterium position is assumed to be the same.

Nuclear Magnetic Resonance (*H-NMR) Spectroscopy
for Structural Confirmation

1H-NMR spectroscopy is used to confirm the chemical structure of Ketorolac-d5 and to ensure
that deuteration has occurred at the expected positions (on the benzoyl group).

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
» Solvent: A suitable deuterated solvent, such as Chloroform-d (CDCIs) or DMSO-ds.

e Procedure: A small amount of the Ketorolac-d5 sample is dissolved in the deuterated
solvent, and the *H-NMR spectrum is acquired.

» Data Analysis: The spectrum is compared to the known *H-NMR spectrum of unlabeled
Ketorolac. The absence or significant reduction in the intensity of the signals corresponding
to the protons on the benzoyl ring confirms successful deuteration. The remaining signals
should correspond to the protons on the pyrrolizine-carboxylic acid portion of the molecule.

Quality Control Workflow

The following diagram illustrates the logical workflow for the quality control and release of a
batch of Ketorolac-d5.
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Caption: Quality control workflow for Ketorolac-d5.

Signaling Pathway (Mechanism of Action)

© 2025 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/product/b585921?utm_src=pdf-body-img
https://www.benchchem.com/product/b585921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

While Ketorolac-d5 is primarily used as an analytical standard, its unlabeled counterpart,
Ketorolac, is a non-selective inhibitor of cyclooxygenase (COX) enzymes, COX-1 and COX-2.

This inhibition prevents the conversion of arachidonic acid to prostaglandins, which are key

Ketorolac

mediators of inflammation and pain.
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Click to download full resolution via product page

Caption: Ketorolac's inhibition of the COX pathway.

This technical guide provides a comprehensive overview of the critical quality attributes and
analytical methodologies associated with Ketorolac-d5. For researchers and drug
development professionals, a thorough understanding of these parameters is essential for
ensuring the reliability and accuracy of experimental data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

